Cas no 17388-70-4 (Z-TRP-GLY-OH)

• Product Name: Z-TRP-GLY-OH
• CAS No: 17388-70-4
• MF: C₂₁H₂₁N₃O₅
• MW: 395.408545255661
• CID: 213080
• PubChem ID: 333316
• Update Time: 2025-06-08

Z-TRP-GLY-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-(((Benzyloxy)carbonyl)amino)-3-(1H-indol-3-yl)propanamido)acetic acid
• 2-[[3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]acetic acid
• Glycine,N-[(phenylmethoxy)carbonyl]-L-tryptophyl-
• Z-TRP-GLY-OH
• Z-L-TRYPTOPHYL-GLYCINE
• 17388-70-4
• 2-(2-{[(benzyloxy)carbonyl]amino}-3-(1H-indol-3-yl)propanamido)acetic acid
• DTXSID10318663
• NSC-333734
• NSC333734
• {[(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoyl]amino}acetic acid
• AKOS024432391

• Inchi： 1S/C21H21N3O5/c25-19(26)12-23-20(27)18(10-15-11-22-17-9-5-4-8-16(15)17)24-21(28)29-13-14-6-2-1-3-7-14/h1-9,11,18,22H,10,12-13H2,(H,23,27)(H,24,28)(H,25,26)
• InChI Key： CKMNNKBYQJXRAB-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CNC2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1)NCC(=O)O

Computed Properties

• Exact Mass: 395.14800
• Monoisotopic Mass: 395.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.52000
• LogP: 2.98800

Additional information on Z-TRP-GLY-OH

Comprehensive Analysis of Z-TRP-GLY-OH (CAS No. 17388-70-4): Structure, Applications, and Research Insights

Z-TRP-GLY-OH (CAS No. 17388-70-4) is a specialized dipeptide derivative widely utilized in biochemical research and pharmaceutical development. Its molecular structure features a Z-protected tryptophan (Z-Trp) coupled with glycine (Gly), making it a valuable intermediate for peptide synthesis. The compound’s unique properties, such as its chiral purity and stability under mild conditions, have garnered significant attention in fields like drug discovery, enzyme studies, and bioconjugation.

Recent trends highlight growing interest in peptide-based therapeutics, with Z-TRP-GLY-OH often searched alongside keywords like "peptide coupling reagents", "solid-phase peptide synthesis (SPPS)", and "N-protected amino acids". Researchers frequently inquire about its solubility in organic solvents (e.g., DMF or DMSO) and its role in side-chain protection strategies. These queries reflect the compound’s relevance in optimizing peptide yield and purity—a critical focus for labs developing targeted drug delivery systems or biomarkers.

The carbobenzoxy (Z) group in Z-TRP-GLY-OH provides temporary amine protection, a feature leveraged in stepwise peptide elongation. This aligns with current industry demands for high-fidelity peptide synthesis, particularly for GPCR-targeting drugs and neuropeptide analogs. Studies also explore its utility in fluorescence labeling, owing to tryptophan’s intrinsic UV absorbance at 280 nm—a property exploited in HPLC quantification and circular dichroism (CD) spectroscopy.

From a green chemistry perspective, Z-TRP-GLY-OH is notable for its compatibility with low-waste synthesis protocols. Innovations in microwave-assisted peptide coupling and flow chemistry have further enhanced its appeal, reducing reaction times while maintaining stereochemical integrity. These advancements address sustainability concerns, a hot topic in pharmaceutical manufacturing forums.

Quality control of Z-TRP-GLY-OH typically involves reverse-phase HPLC and mass spectrometry to verify ≥98% purity, a standard demanded by FDA guidelines for preclinical candidates. Storage recommendations (-20°C under nitrogen) and handling precautions (e.g., inert atmosphere use) are frequently discussed in technical datasheets, emphasizing its moisture-sensitive nature.

Emerging applications include its incorporation into hydrogel matrices for 3D cell culture scaffolds, where its biodegradability and non-cytotoxicity are advantageous. Such uses align with the booming tissue engineering market, projected to grow at CAGR 11.7% (2023–2030).

In summary, Z-TRP-GLY-OH (CAS No. 17388-70-4) remains a cornerstone in peptide chemistry, bridging fundamental research and industrial applications. Its versatility continues to inspire innovations across biopharmaceuticals, diagnostics, and material science, solidifying its status as a high-demand research chemical.